1'-(2-((Difluoromethyl)thio)benzoyl)spiro[chroman-2,4'-piperidin]-4-one

• IUPAC Name: 1'-[2-(difluoromethylsulfanyl)benzoyl]spiro[3H-chromene-2,4'-piperidine]-4-one
• InChI: InChI=1S/C21H19F2NO3S/c22-20(23)28-18-8-4-2-6-15(18)19(26)24-11-9-21(10-12-24)13-16(25)14-5-1-3-7-17(14)27-21/h1-8,20H,9-13H2
• InChI Key: UDQNMSJZRYGTEY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC12CC(=O)C3=CC=CC=C3O2)C(=O)C4=CC=CC=C4SC(F)F
• Molecular Formula: C21H19F2NO3S
• Molecular Weight: 403.4 g/mol

Description

1'-(2-((Difluoromethyl)thio)benzoyl)spiro[chroman-2,4'-piperidin]-4-one is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in medical research. This compound is a spirocyclic lactone derivative that has been synthesized using various methods.

Scientific Research Applications

Sigma Receptor Ligands

Compounds containing the spiro[chroman-2,4'-piperidine] moiety have been evaluated for their affinity towards sigma receptors. Research demonstrates that specific derivatives exhibit a high affinity for sigma(1) receptors, suggesting their potential utility in probing the function of sigma receptors in various physiological and pathological processes. One study highlights the synthesis of spiro[chroman-2,4'-piperidine] derivatives that show significant selectivity and potency as sigma(1) receptor ligands, with certain compounds achieving a sigma(1)/sigma(2) selectivity ratio of over 1000, indicative of their potential for targeted research applications in neurology and pharmacology (Maier & Wünsch, 2002).

Histone Deacetylase (HDAC) Inhibitors

Spiropiperidine hydroxamic acid-based derivatives, including those with the spiro[chroman-2,4'-piperidine] backbone, have been identified as structurally novel HDAC inhibitors. These compounds were synthesized and evaluated for their ability to inhibit HDACs and exhibited antiproliferative activity against tumor cell lines in vitro. Notably, certain spirocycle derivatives demonstrated good oral bioavailability and tumor growth inhibition in murine xenograft models, indicating their potential as therapeutic agents in cancer research (Varasi et al., 2011).

General Applications in Medicinal Chemistry

The spiro[chroman-2,4'-piperidine]-4(3H)-one moiety is recognized as an important pharmacophore, featuring prominently in drugs, drug candidates, and biochemical reagents. Advances in the synthesis of spiro[chroman-2,4'-piperidine]-4(3H)-one-derived compounds have been significant, with these compounds showing a range of biological activities. The versatility and biological relevance of this pharmacophore underscore its utility in the development of new biologically active substances, reflecting the broader potential of such compounds in medicinal chemistry and drug discovery (Ghatpande et al., 2020).

Future Directions

: Sigma-Aldrich: 2-(1H-BENZIMIDAZOL-2-YLTHIO)-1-(4-((DIFLUOROMETHYL)THIO)PHENYL)ETHANONE : Diastereoselective synthesis of chroman bearing spirobenzofuranone …